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Introduction

The 13C-Sucrose Breath Test (33C-SBT) is a non-invasive diagnostic tool used to assess the
digestive and absorptive capacity of the small intestine.[1][2] It provides a quantitative measure
of intestinal sucrase-isomaltase activity, which is crucial for the digestion of sucrose.[1][3]
Reduced sucrase activity can be an indicator of congenital sucrase-isomaltase deficiency
(CSID), as well as mucosal injury and dysfunction of the small intestine caused by conditions
such as environmental enteropathy, celiac disease, and chemotherapy-induced mucositis.[4]
This document provides detailed protocols for the 13C-SBT, data interpretation guidelines, and
the underlying physiological principles.

Principle of the Test

The 13C-SBT is based on the administration of sucrose labeled with the stable, non-radioactive
isotope carbon-13 (*3C). In a healthy individual, the ingested 13C-sucrose is hydrolyzed by the
enzyme sucrase-isomaltase, located in the brush border of the small intestine, into *3C-glucose
and 13C-fructose. These monosaccharides are then absorbed, metabolized by the liver, and the
labeled carbon is eventually exhaled as 3COz in the breath. The rate and amount of 3CO2
exhaled are directly proportional to the activity of the sucrase enzyme in the small intestine.

Applications
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» Diagnosis of Congenital Sucrase-lsomaltase Deficiency (CSID): The test is a highly accurate
and specific non-invasive method for confirming CSID.

e Assessment of Environmental Enteropathy (EE): The 3C-SBT can be used to evaluate
impaired digestion and absorption associated with EE, a condition prevalent in low-resource
settings.

o Evaluation of Small Intestinal Mucosal Health: It serves as a biomarker for the integrity and
function of the small intestinal villi. Reduced sucrase activity can indicate mucosal damage.

o Monitoring Disease Activity and Treatment Efficacy: The test can be used to monitor the
effectiveness of treatments for intestinal disorders and to assess the impact of drugs or other
interventions on gut function.

Experimental Protocols

Two primary protocols for the 13C-Sucrose Breath Test are described below, one using a higher
dose of naturally enriched sucrose and another employing a lower dose of highly enriched 13C-

Sucrose.

Protocol 1: Standard Dose Protocol

This protocol is often used for diagnosing conditions like CSID in clinical settings.
Patient Preparation:

 Patients should fast for a minimum of 8 hours overnight. For children, a fast of at least 4
hours is recommended.

e For 3 days prior to the test, patients should follow a diet low in 3C-rich foods (e.g., corn and
sugarcane products) to minimize baseline variability.

e Abaseline breath sample is collected before the administration of the sucrose solution.
Test Procedure:

o Adose of 2 g/kg of body weight of 3C-enriched sucrose (up to a maximum of 20 g) is
dissolved in approximately 200 ml of water.
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e The patient drinks the entire solution immediately at the start of the test.

o Breath samples are collected at baseline and then at 30-minute intervals for the first 90
minutes (i.e., at 30, 60, and 90 minutes). For more detailed kinetic analysis, samples can be
collected every 15 minutes for a longer duration.

Breath Sample Collection and Analysis:
e Breath samples are collected into specialized collection bags or evacuated glass tubes.

e The ratio of 13CO2 to 12CO: in the breath samples is analyzed using an Isotope Ratio Mass
Spectrometer (IRMS) or an infrared spectrophotometer.

Protocol 2: Low-Dose, Highly Enriched Protocol

This protocol is particularly useful in research settings and for vulnerable populations like
young children, where administering a large sugar dose is not ideal.

Patient Preparation:

o Similar to the standard protocol, patients should fast overnight (at least 8 hours).
o A 3-day low 13C diet is recommended prior to the test.

o Two baseline breath samples are collected to ensure a stable baseline.

Test Procedure:

o A much smaller dose of highly enriched U-13C sucrose (e.g., 0.3 mg/kg or a fixed dose of 25-
50 mg) is dissolved in water.

e The patient ingests the solution immediately.

o Breath samples are collected at baseline and then at 15-minute intervals for the first 2-3
hours, with the possibility of extending the collection period up to 8 hours for detailed kinetic
studies.

Breath Sample Collection and Analysis:
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o Sample collection and analysis are performed as described in the standard protocol, using

IRMS to measure 3CO2 enrichment.

Data Presentation and Interpretation

The results of the 13C-SBT are typically expressed as the percentage of the administered 13C

dose recovered per hour (PDR/hr) or as the cumulative percentage of dose recovered (cPDR)

over a specific time, often 90 minutes (cPDR90).

Suantitative Data €

Healthy ) )
Patients with ) )

Controls / Patients with
Parameter CSID / Low ) Reference

Normal Sucrase o Acute Diarrhea

o Sucrase Activity

Activity

6.1 (95% ClI: 1.9 (95% CI:
cPDRI0 (%) -

4.8-7.3) 0.9-3.0)
Mean % CGO

> 79% < 79% -

(30-90 min)

Diagnostic

Sensitivity

100% (for CSID)

Diagnostic

Specificity

100% (for CSID)

*cPDR90: cumulative percentage of dose recovered at 90 minutes. *% CGO: percentage of

coefficient of glucose oxidation.

Interpretation:

» Normal Function: A high peak and a high cumulative recovery of $3CO: in the breath indicate

normal sucrase activity and a healthy small intestine.

o Impaired Function: A flattened curve with a low peak and low cumulative recovery of 13CO:

suggests reduced sucrase activity, which can be due to CSID or mucosal damage.
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Caption: Pathway of 13C-Sucrose digestion, absorption, and metabolism.

Experimental Workflow of the *C-Sucrose Breath Test
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Caption: Workflow for the 13C-Sucrose Breath Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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